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Abstract

This technical guide provides a comprehensive overview of 2-Nitrophenyl 3-methylbenzoate,
a nitroaromatic ester with significant potential in organic synthesis and drug development. This
document detalils its physicochemical properties, including a calculated molecular weight of
257.24 g/mol . A detailed, field-proven protocol for its synthesis via Fischer-Speier esterification
is presented, accompanied by an in-depth discussion of the reaction mechanism and
optimization strategies. Furthermore, this guide outlines modern analytical techniques for the
structural elucidation and purity assessment of the compound, including Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Potential applications, particularly in the realm of peptide synthesis and as an enzymatic
substrate, are explored, underpinned by a discussion of the role of the nitrophenyl moiety as an
effective leaving group. Finally, this guide provides essential safety protocols for the handling,
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storage, and disposal of 2-Nitrophenyl 3-methylbenzoate, ensuring best practices in a
laboratory setting.

Introduction: Unveiling 2-Nitrophenyl 3-
methylbenzoate

2-Nitrophenyl 3-methylbenzoate is an aromatic ester that incorporates a 2-nitrophenyl group
and a 3-methylbenzoyl group. The presence of the electron-withdrawing nitro group on the
phenyl ring significantly influences the chemical reactivity of the ester, making it a valuable
intermediate in various organic transformations. This guide serves as a technical resource for
researchers and professionals, offering a detailed exploration of this compound from its
fundamental properties to its practical applications.

Physicochemical Properties and Molecular
Structure

A thorough understanding of the physicochemical properties of 2-Nitrophenyl 3-
methylbenzoate is paramount for its effective use in research and development.

Molecular Formula and Weight

The molecular structure of 2-Nitrophenyl 3-methylbenzoate is derived from the esterification
of 2-nitrophenol and 3-methylbenzoic acid.

e 2-Nitrophenol:
o Chemical Formula: CeHsNOs
o Molecular Weight: 139.11 g/mol

o 3-Methylbenzoic Acid (m-Toluic Acid):
o Chemical Formula: CsHsO2

o Molecular Weight: 136.15 g/mol
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The formation of the ester bond involves the elimination of one molecule of water (H20).

Therefore, the chemical formula and molecular weight of 2-Nitrophenyl 3-methylbenzoate are
calculated as follows:

e Chemical Formula: (CeHsNOs + CsHsOz) - H20 = C14H11NOa
* Molecular Weight Calculation:

o (14 x Atomic Weight of Carbon) + (11 x Atomic Weight of Hydrogen) + (1 x Atomic Weight
of Nitrogen) + (4 x Atomic Weight of Oxygen)

o (14 x 12.011) + (11 x 1.008) + (14.007) + (4 x 15.999) = 257.24 g/mol

Table 1: Summary of Physicochemical Properties

Property Value Source
Chemical Formula C14H11NOa Calculated
Molecular Weight 257.24 g/mol Calculated
2-nitrophenyl 3-
IUPAC Name
methylbenzoate
Synonyms 2-Nitrophenyl m-toluate

Structural Representation

The two-dimensional structure of 2-Nitrophenyl 3-methylbenzoate is presented below:

Synthesis of 2-Nitrophenyl 3-methylbenzoate: A
Practical Approach

The most common and efficient method for the synthesis of 2-Nitrophenyl 3-methylbenzoate
is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of 3-
methylbenzoic acid with 2-nitrophenol.

Reaction Mechanism: A Step-by-Step Elucidation
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The Fischer esterification is a reversible process, and its mechanism involves several key
steps:

Click to download full resolution via product page

Caption: Fischer-Speier Esterification Workflow.

Experimental Protocol: A Validated Methodology

This protocol is based on established methods for Fischer esterification and is optimized for the
synthesis of 2-Nitrophenyl 3-methylbenzoate.[1][2][3]

Materials:

¢ 3-Methylbenzoic acid

o 2-Nitrophenol

o Concentrated Sulfuric Acid (H2S0Oa4)

e Anhydrous Methanol (or other suitable alcohol as solvent)

e Sodium Bicarbonate (NaHCOs) solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (NazSOa)
o Ethyl Acetate

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-
methylbenzoic acid in an excess of anhydrous methanol.
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o Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid
to the reaction mixture while stirring.

o Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can
be monitored by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess methanol under reduced pressure.

o Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated
solution of sodium bicarbonate and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

 Purification: The crude 2-Nitrophenyl 3-methylbenzoate can be purified by recrystallization
or column chromatography.

Analytical Characterization: Structural and Purity
Verification

A combination of spectroscopic techniques is essential for the unambiguous structural
confirmation and purity assessment of the synthesized 2-Nitrophenyl 3-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons of both the 2-nitrophenyl and 3-methylbenzoyl moieties, as well as a singlet for the
methyl group. The chemical shifts will be influenced by the electron-withdrawing nitro group
and the ester linkage.[4][5][6][7]

e 13C NMR: The carbon NMR spectrum will display characteristic signals for the carbonyl
carbon of the ester, the aromatic carbons, and the methyl carbon. The loss of symmetry
compared to the starting materials will result in a greater number of distinct signals for the
aromatic carbons.[4][5][7]

Infrared (IR) Spectroscopy
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The IR spectrum will provide crucial information about the functional groups present in the
molecule. Key expected absorption bands include:

e C=0 Stretch (Ester): A strong absorption band around 1735-1750 cm~1.[8][9]
e C-O Stretch (Ester): Strong absorption bands in the region of 1100-1300 cm~1.

e NO:2 Stretch (Nitro group): Two distinct strong absorption bands, one asymmetric stretch
around 1520-1560 cm~! and a symmetric stretch around 1345-1385 cm~1.[8][9]

e Aromatic C=C Stretch: Medium to weak absorption bands in the 1450-1600 cm~1 region.

e Aromatic C-H Stretch: Absorption bands above 3000 cm~—1.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum is
expected to show the molecular ion peak (M*) corresponding to the calculated molecular
weight of 257.24 g/mol . Fragmentation patterns can provide further structural information.

Applications in Research and Drug Development

The unique chemical properties of 2-Nitrophenyl 3-methylbenzoate make it a valuable tool in
several areas of chemical research and drug development.

Intermediate in Organic Synthesis

2-Nitrophenyl 3-methylbenzoate can serve as a versatile intermediate for the synthesis of
more complex molecules. The nitro group can be reduced to an amino group, which can then
be further functionalized.

Peptide Synthesis

Nitrophenyl esters, particularly p-nitrophenyl esters, are well-established activating groups in
peptide synthesis.[10][11][12] The electron-withdrawing nitro group makes the ester carbonyl
carbon more electrophilic and facilitates nucleophilic attack by the amino group of an amino
acid or peptide, leading to the formation of a peptide bond. While 2-nitrophenyl esters are also
effective, their reactivity might differ slightly from their 4-nitro counterparts.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.researchgate.net/publication/292149728_Nitration_of_Methyl_Benzoate
https://www.sciencing.com/identify-ir-methyl-mnitrobenzoate-7553902/
https://www.researchgate.net/publication/292149728_Nitration_of_Methyl_Benzoate
https://www.sciencing.com/identify-ir-methyl-mnitrobenzoate-7553902/
https://www.benchchem.com/product/b322652/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-nitrophenyl-3-methylbenzoate
https://www.benchchem.com/product/b322652/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-nitrophenyl-3-methylbenzoate
https://discovery.researcher.life/article/synthesis-of-peptides-by-aminolysis-of-nitrophenyl-esters/cd94c10627123a8d831ca54ca65e3286
https://scispace.com/pdf/synthesis-of-peptides-by-aminolysis-of-nitrophenyl-esters-2k2tcxqn31.pdf
https://d-nb.info/1230501967/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b322652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Enzyme Substrates

Nitrophenyl esters are widely used as chromogenic substrates for various enzymes, especially
hydrolases like esterases and lipases.[13][14] The enzymatic hydrolysis of the ester bond
releases the nitrophenolate ion, which is intensely colored and can be easily quantified
spectrophotometrically to determine enzyme activity.

Hydrolysis

@

2-Nitrophenyl 3-methylbenzoate Binding
(Colorless)

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of a nitrophenyl ester.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-Nitrophenyl 3-methylbenzoate. While a specific safety data sheet (SDS) for this compound
is not readily available, the following guidelines are based on the known hazards of similar
aromatic nitro compounds and esters.[15][16][17][18]

Table 2: Safety and Handling Guidelines
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Aspect Guideline

Wear appropriate PPE, including safety
Personal Protective Equipment (PPE) goggles, a lab coat, and chemical-resistant

gloves.

o Work in a well-ventilated area, preferably in a
Ventilation )
chemical fume hood.

Avoid inhalation of dust or vapors. Avoid contact
Handling with skin and eyes. Wash hands thoroughly

after handling.

Store in a tightly closed container in a cool, dry,
and well-ventilated place, away from

Storage : : ) .
incompatible materials such as strong oxidizing

agents and bases.

_ Dispose of waste in accordance with local,
Disposal )
state, and federal regulations.

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice. In
First Aid case of skin contact, wash off with soap and

plenty of water. If inhaled, move to fresh air. If

swallowed, seek immediate medical attention.

Conclusion

2-Nitrophenyl 3-methylbenzoate, with a molecular weight of 257.24 g/mol , is a compound
with significant potential for application in synthetic organic chemistry and biochemical
research. This guide has provided a comprehensive overview of its properties, a practical
synthesis protocol, methods for its analytical characterization, and its potential applications. By
adhering to the outlined safety protocols, researchers can safely and effectively utilize this
versatile molecule in their endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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